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Cat. No.: B610484 Get Quote

For researchers and drug development professionals, ensuring the proper disposal of

pharmaceutical compounds like Rimegepant is a critical component of laboratory safety and

environmental responsibility. Adherence to established protocols minimizes risks to personnel

and prevents the release of active pharmaceutical ingredients into the environment. This guide

provides essential, step-by-step procedures for the safe handling and disposal of Rimegepant,
aligning with general laboratory safety standards and information from safety data sheets.

Immediate Safety and Handling Precautions
Before beginning any procedure that involves Rimegepant, it is crucial to handle the

compound in a well-ventilated area while wearing appropriate personal protective equipment

(PPE), including suitable protective clothing, chemical-impermeable gloves, and safety goggles

with side-shields to avoid contact with skin and eyes.[1][2][3] Steps should be taken to prevent

the formation of dust and aerosols.[1][3]

In the event of a spill, ensure adequate ventilation and evacuate personnel to a safe area.

Remove all sources of ignition and use non-sparking tools for cleanup. Prevent further leakage

if it is safe to do so and avoid letting the chemical enter drains. Spilled material should be

collected and placed in suitable, closed containers for disposal.

Step-by-Step Disposal Protocol for Rimegepant
When Rimegepant is deemed waste, it must be managed in accordance with federal, state,

and local regulations.
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Collection and Storage of Waste:

Collect waste Rimegepant, including any contaminated materials, and place it in a

suitable, closed, and properly labeled container for disposal.

Store the waste container in a dry, cool, and well-ventilated place, away from sources of

ignition.

Disposal of Expired or Excess Rimegepant:

Excess and expired Rimegepant should be offered to a licensed hazardous material

disposal company.

Incineration in an incinerator equipped with an afterburner and scrubber is a possible

disposal method.

Disposal of Contaminated Materials:

Any materials that have come into contact with Rimegepant, such as personal protective

equipment or spill cleanup supplies, should be promptly disposed of in accordance with

appropriate laws and regulations. These materials should be collected and disposed of in

the same manner as the chemical itself.

Disposal of Empty Containers:

Containers that held Rimegepant can be triple-rinsed (or the equivalent).

After rinsing, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.

Combustible packaging materials may be disposed of via controlled incineration with flue

gas scrubbing.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste in the United States is governed by several regulatory

bodies, primarily the Environmental Protection Agency (EPA) and the Drug Enforcement

Administration (DEA). The EPA's Resource Conservation and Recovery Act (RCRA) provides
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guidelines for hazardous waste management. In 2019, the EPA enacted a final rule, Subpart P,

which sets specific management standards for hazardous waste pharmaceuticals at healthcare

facilities. A key provision of this rule is the ban on flushing hazardous waste pharmaceuticals

down the drain. While Rimegepant itself is not explicitly listed as a hazardous waste in the

provided search results, it is crucial to adhere to all federal and local regulations regarding

pharmaceutical disposal.

For non-hazardous pharmaceuticals in a household setting, the FDA recommends using drug

take-back programs as the primary method of disposal. If a take-back program is not available,

the FDA advises mixing the medication with an undesirable substance like coffee grounds or

cat litter, placing it in a sealed container, and then throwing it in the trash. However, for a

laboratory setting, disposal through a licensed hazardous material disposal company is the

more appropriate and recommended route.

Diagram: Rimegepant Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b610484?utm_src=pdf-body
https://www.benchchem.com/product/b610484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Generation

Disposal Pathway

Spill Response

Start: Rimegepant Handling

Wear Appropriate PPE:
- Gloves

- Goggles
- Protective Clothing

Work in a Well-Ventilated Area

Rimegepant becomes waste
(Expired, Unused, Contaminated)

Collect waste in a
suitable, closed container

Label container clearly

Store in a cool, dry,
well-ventilated area

Contact Licensed Hazardous
Waste Disposal Company

Arrange for professional
disposal (e.g., incineration)

Spill Occurs

Evacuate Area &
Ensure Ventilation

Remove Ignition Sources

Contain Spill

Collect with non-sparking tools

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b610484?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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